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Compound of Interest

Compound Name: Methyl 3-hydroxyheptadecanoate

Cat. No.: B142812 Get Quote

For Immediate Reference: Based on available safety data, Methyl 3-hydroxyheptadecanoate
is not classified as a hazardous substance. Disposal should adhere to local regulations and

institutional protocols for non-hazardous chemical waste.

This guide provides detailed procedures for the safe and compliant disposal of Methyl 3-
hydroxyheptadecanoate, ensuring the safety of laboratory personnel and minimizing

environmental impact. While the substance is not categorized as hazardous, proper chemical

handling and waste management practices are essential.

I. Pre-Disposal Safety and Handling
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn. This includes, but is not limited to, safety glasses, gloves, and a lab

coat. All handling of the chemical waste should be performed in a well-ventilated area.

II. Quantitative Data and Hazard Profile
The following table summarizes the key safety and hazard information for Methyl 3-
hydroxyheptadecanoate.
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Parameter Value/Information Source

GHS Classification Not classified as hazardous Safety Data Sheet

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 Safety Data Sheet

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0 Safety Data Sheet

Water Hazard Class
Class 1: Slightly hazardous for

water
Safety Data Sheet

Special Measures
No special measures required

for first aid
Safety Data Sheet

III. Step-by-Step Disposal Protocol
The disposal of Methyl 3-hydroxyheptadecanoate should be approached by first consulting

with your institution's Environmental Health and Safety (EHS) department. The following steps

provide a general guideline that should be adapted to your specific institutional and local

regulations.

Step 1: Waste Determination

Confirm that the waste is solely Methyl 3-hydroxyheptadecanoate and is not mixed with

any hazardous substances. If it is mixed with other chemicals, the disposal procedure for the

most hazardous component must be followed.

Step 2: Consultation with EHS

Contact your institution's EHS department to confirm the proper disposal route for non-

hazardous chemical waste.[1][2] They will provide specific instructions based on local and

state regulations.

Step 3: Disposal of Small Quantities (Solid Form)

For small research quantities of solid Methyl 3-hydroxyheptadecanoate, it may be

permissible to dispose of it as regular solid waste.

Procedure:
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Ensure the chemical is in a sealed, well-labeled container.

The container should be placed in a secondary container to prevent accidental spillage.

Follow institutional guidelines for placing chemical waste in the regular trash, which may

require specific labeling or handling.[3]

Step 4: Disposal of Solutions

If the Methyl 3-hydroxyheptadecanoate is in a non-hazardous solvent (e.g., ethanol), the

disposal method will be dictated by the solvent.

For aqueous solutions, drain disposal may be an option if permitted by your institution.

Procedure for Potential Drain Disposal:

Obtain explicit approval from your EHS department before proceeding.[1]

Ensure the solution's pH is between 6.0 and 9.0.[4]

Flush with copious amounts of water (at least 20 times the volume of the solution) to dilute

the chemical.[3]

Do not dispose of large quantities down the drain. The Safety Data Sheet advises against

allowing large quantities to reach the sewage system.

Step 5: Disposal of Empty Containers

Empty containers that held Methyl 3-hydroxyheptadecanoate should be managed as non-

hazardous waste.

Procedure:

Rinse the container thoroughly with an appropriate solvent (e.g., ethanol or water).

Deface or remove the original label to prevent misidentification.[1][5]
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Dispose of the rinsed, unlabeled container in the regular trash or glass recycling, as per

your institution's policy.

IV. Experimental Workflow and Disposal Decision
Logic
The following diagram illustrates the decision-making process for the proper disposal of Methyl
3-hydroxyheptadecanoate.
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Disposal Workflow for Methyl 3-hydroxyheptadecanoate
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Caption: Disposal decision workflow for Methyl 3-hydroxyheptadecanoate.
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This comprehensive guide is intended to provide essential safety and logistical information for

the proper disposal of Methyl 3-hydroxyheptadecanoate. Always prioritize safety and

regulatory compliance by consulting your institution's specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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